Cas no 1006319-92-1 (3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile)
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile
- AKOS B028611
- AKOS PAO-0006
- ART-CHEM-BB B028611
- 3-(3,5-DIMETHYL-PYRAZOL-1-YL)-2-METHYL-PROPIONITRILE
- 3-(3,5-dimethylpyrazol-1-yl)-2-methylpropanenitrile
- 1006319-92-1
- BBL040468
- STK350505
- LS-01992
- EN300-230430
- H23816
- I+/-,3,5-Trimethyl-1H-pyrazole-1-propanenitrile
- DTXSID801258553
- MFCD06739385
- AKOS000313094
- ALBB-005288
- CS-0272228
-
- MDL: MFCD06739385
- Inchi: 1S/C9H13N3/c1-7(5-10)6-12-9(3)4-8(2)11-12/h4,7H,6H2,1-3H3
- InChI Key: SBJZRUMUZPIDAU-UHFFFAOYSA-N
- SMILES: N1(C(C)=CC(C)=N1)CC(C#N)C
Computed Properties
- Exact Mass: 163.110947427Da
- Monoisotopic Mass: 163.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 295.3±28.0 °C at 760 mmHg
- Flash Point: 132.4±24.0 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115886-5g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 95% | 5g |
$420 | 2021-08-06 | |
| Chemenu | CM115886-10g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 95% | 10g |
$720 | 2021-08-06 | |
| Chemenu | CM115886-25g |
3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 95% | 25g |
$1350 | 2021-08-06 | |
| TRC | D266710-250mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | D266710-500mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | D266710-1000mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 1g |
$ 480.00 | 2022-06-05 | ||
| abcr | AB405723-250 mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB405723-500 mg |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile |
1006319-92-1 | 500MG |
€209.50 | 2022-03-02 | ||
| abcr | AB405723-1 g |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile; . |
1006319-92-1 | 1g |
€228.00 | 2022-06-10 | ||
| abcr | AB405723-5 g |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile; . |
1006319-92-1 | 5g |
€618.00 | 2022-06-10 |
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile
Recent Advances in the Study of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile (CAS: 1006319-92-1)
3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile (CAS: 1006319-92-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a promising candidate for further research. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, pharmacological properties, and potential clinical applications.
The compound's structural features, including the pyrazole ring and nitrile group, contribute to its unique chemical reactivity and biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile, with advancements in catalytic processes and green chemistry approaches. These improvements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies, enabling researchers to explore its interactions with various biological targets.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile exhibits notable inhibitory effects on specific enzymes and signaling pathways. For instance, it has shown potential as a modulator of inflammatory responses and as an agent in oncology research, where it targets key proteins involved in cell proliferation and apoptosis. These findings highlight its versatility and underscore the need for further investigation into its therapeutic mechanisms.
Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. However, challenges such as potential toxicity and off-target effects remain to be addressed in subsequent research phases.
In conclusion, 3-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-methylpropanenitrile (CAS: 1006319-92-1) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural properties, combined with its demonstrated biological activity, make it a valuable compound for further exploration. Future studies should focus on elucidating its molecular mechanisms, optimizing its pharmacological profile, and assessing its clinical potential. This brief underscores the importance of continued investment in research to unlock the full therapeutic potential of this compound.
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